Cas no 1806615-91-7 (Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate
• CAS No: 1806615-91-7
• MF: C₁₂H₁₂ClFO₃
• MW: 258.673286437988
• CID: 4958533
• Update Time: 2025-05-20

Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate

• Inchi： 1S/C12H12ClFO3/c1-2-17-12(16)8-3-4-10(14)9(7-8)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： RLMZIZFXIHRBIF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=C(C(=O)OCC)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate

Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate (CAS No. 1806615-91-7): A Comprehensive Overview

Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate (CAS No. 1806615-91-7) is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and material science.

The molecular structure of Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate consists of a benzoic acid backbone substituted with an ethyl ester group at the 1-position and a 3-chloropropanoyl moiety at the 3-position, with a fluorine atom at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various applications.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the fluorine atom in Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate contributes to these advantageous properties, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications. The combination of the chloropropanoyl and fluoro substituents is believed to modulate enzyme activity and receptor binding, offering a versatile platform for drug design.

Recent studies have highlighted the role of Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate in modulating inflammatory pathways. Specifically, its derivatives have shown promise in inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are central to the inflammatory response. By targeting these enzymes, the compound may help mitigate chronic inflammatory conditions without the adverse effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The agrochemical industry has also recognized the potential of this compound as a precursor for developing advanced pesticides and herbicides. The structural features of Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate contribute to its ability to interact with biological targets in plants and pests, offering a new avenue for enhancing crop protection strategies.

In terms of synthetic chemistry, Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate serves as an important intermediate in the preparation of more complex molecules. Its synthesis involves multi-step reactions that showcase the versatility of fluorinated benzoates in organic chemistry. The chloro and fluoro substituents provide handles for further functionalization, allowing chemists to tailor the properties of the final product to specific needs.

The pharmacokinetic profile of Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate is another area of active investigation. Preliminary studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug efficacy. Additionally, its metabolic pathways have been studied to understand how it is processed within the body, providing insights into potential side effects and dosing regimens.

The development of novel analytical techniques has also played a crucial role in studying this compound. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize its structure and purity. These methods ensure that researchers can accurately assess the quality and consistency of samples used in both laboratory and clinical settings.

The future prospects for Ethyl 3-(3-chloropropanoyl)-4-fluorobenzoate are vast and multifaceted. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make significant contributions to both pharmaceuticals and agrochemicals. Its unique structural features offer a rich foundation for innovation, making it a compound worth watching in the years to come.